![molecular formula C6H6ClN3O B2362630 2-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine CAS No. 1303587-99-6](/img/structure/B2362630.png)
2-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine
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Description
2-Chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine, also known as PD 153035, is a potent and selective inhibitor of the epidermal growth factor receptor (EGFR). It has been extensively studied for its potential use in cancer treatment due to its ability to inhibit the growth and proliferation of cancer cells.
Scientific Research Applications
Synthesis and Functionalization
Nitrogen- and Sulfur-Containing Heterocycles : 4-Chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4-oxazin-7-ones were modified by replacing the chlorine atom with amine residues, mercapto, and methoxy groups. These derivatives can be alkylated under certain conditions, demonstrating their versatility in chemical synthesis (Sazonov & Safonova, 1973).
Pyrimido[4,5-b][1,4]oxazines Synthesis : An efficient method for synthesizing pyrimido[4,5-b][1,4]oxazines using 5-bromouracil was developed. This process involved palladium-mediated cross-coupling reactions and SNAr reactions, highlighting a high-speed synthesis technique using microwave heating (Kazzouli et al., 2006).
Potential Biological Activities
Antifolate Properties : 2-Amino-4-hydroxy-7H-pyrimido[4,5-b][1,4]oxazine derivatives have shown the ability to inhibit dihydrofolate reductase, leading to the development of side chain substituted analogs of this system. These compounds are of interest as potential antifolates (Winchester et al., 1981).
Antiviral Activity : Bicyclic 2′-deoxynucleoside, derived from the base 6H,8H-3,4-dihydropyrimido[4,5-c][1,2]oxazin-7-one, showed inhibition of herpes simplex virus type 1 (HSV-1) at concentrations comparable to known antiviral drugs. Other compounds in this series also demonstrated activity against varicella-zoster virus (VZV) (Loakes et al., 1995).
Properties
IUPAC Name |
2-chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3O/c7-6-9-3-4-5(10-6)8-1-2-11-4/h3H,1-2H2,(H,8,9,10) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYQORXHFUXETMQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=CN=C(N=C2N1)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6ClN3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1303587-99-6 |
Source
|
Record name | 2-chloro-7,8-dihydro-6H-pyrimido[5,4-b][1,4]oxazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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